Cas no 2835-21-4 (1-Propene, 3-isocyano-(9CI))
1-Propene, 3-isocyano-(9CI) structure
Product Name:1-Propene, 3-isocyano-(9CI)
1-Propene, 3-isocyano-(9CI) Properties
Names and Identifiers
-
- 1-Propene, 3-isocyano-(9CI)
- Allylisocyanide (8CI)
- Allyl isocyanide
- GS-0369
- 3-isocyanoprop-1-ene
- AKOS006287059
- EN300-6512428
- DTXSID40182591
- 2835-21-4
- InChI=1/C4H5N/c1-3-4-5-2/h3H,1,4H
- BB 0304198
-
- InChIKey： LXJDXBGQVSHLOJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H5N/c1-3-4-5-2/h3H,1,4H2
- SMILES： C=CC[N+]#[C-]
Computed Properties
- Exact Mass: 67.04225
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 67.042
- Heavy Atom Count: 5
- Complexity: 65
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 4.36
1-Propene, 3-isocyano-(9CI) Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P007L6R-50mg |
1-Propene, 3-isocyano-(9CI) |
2835-21-4 | 95% | 50mg |
$275.00 | 2024-05-07 | |
| Enamine | EN300-6512428-0.05g |
3-isocyanoprop-1-ene |
2835-21-4 | 95% | 0.05g |
$179.0 |
1-Propene, 3-isocyano-(9CI) Related Literature
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Bruno Cerra,Cecile Blondeau,Rolando Cannalire,Mariateresa Giustiniano,Shiva Tali Shandiz,Antimo Gioiello React. Chem. Eng. 2023 8 656
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Yasmin Wahby,Hamida Abdel-Hamid,Mohammed Salah Ayoup New J. Chem. 2022 46 1445
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Ahmad Shaabani,Seyyed Emad Hooshmand RSC Adv. 2016 6 58142
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Mei-Chen Chuang,James E. Baggott,David W. Chandler,William E. Farneth,Richard N. Zare Faraday Discuss. Chem. Soc. 1983 75 301
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5. Allylic alkylation of co-ordinated cyanide; the synthesis and X-Ray crystal structure of trans-[Mn(CO)(CNCH2CMe = CH2)(dppm)2][PF6]·thf (dppm = Ph2PCH2PPh2, thf = tetrahydrofuran)Neil G. Connelly,A. Guy Orpen,Georgina M. Rosair,Gillian H. Worth J. Chem. Soc. Dalton Trans. 1991 1851
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M. Lattelais,Y. Ellinger,A. Matrane,J.-C. Guillemin Phys. Chem. Chem. Phys. 2010 12 4165
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Laurent El Ka?m,Laurence Grimaud,Aurélie Schiltz Org. Biomol. Chem. 2009 7 3024
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Laurent El Ka?m,Laurence Grimaud,Aurélie Schiltz Org. Biomol. Chem. 2009 7 3024
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Mariateresa Giustiniano,Andrea Basso,Valentina Mercalli,Alberto Massarotti,Ettore Novellino,Gian Cesare Tron,Jieping Zhu Chem. Soc. Rev. 2017 46 1295
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Anass Znabet,Sara Blanken,Elwin Janssen,Frans J. J. de Kanter,Madeleine Helliwell,Nicholas J. Turner,Eelco Ruijter,Romano V. A. Orru Org. Biomol. Chem. 2012 10 941
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